Cas no 779340-50-0 ((1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride)

• Product Name: (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride
• CAS No: 779340-50-0
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD22124917
• CID: 2155232
• PubChem ID: 71650773
• Update Time: 2025-10-28

(1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-methylfuran-2-yl)propan-1-amine (hydrochloride)
• (R)-1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride
• (1R)-1-(5-Methyl-2-furyl)-1-propanamine hydrochloride (1:1)
• (R)-1-(5-METHYLFURAN-2-YL)PROPAN-1-AMINE HCL
• (1R)-1-(5-METHYLFURAN-2-YL)PROPAN-1-AMINE HCl
• 2910AH
• AX8297096
• (1R)-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride
• (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride
• GS-7262
• (1R)-1-(5-METHYLFURAN-2-YL)PROPAN-1-AMINE-HCL
• (1R)-1-(5-methylfuran-2-yl)propan-1-amine;hydrochloride
• DB-235397
• MFCD22124917
• DB-234608
• (R)-1-(5-methylfuran-2-yl)propan-1-aminehydrochloride
• Y10471
• AKOS025404574
• CS-M1415
• 779340-50-0

• MDL： MFCD22124917
• Inchi： 1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： URFQDTRFLKESTD-OGFXRTJISA-N
• SMILES： Cl.O1C(C)=CC=C1[C@@H](CC)N

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

(1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD302225)

Additional information on (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride

Recent Advances in the Study of (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride (CAS: 779340-50-0)

In recent years, the compound (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride (CAS: 779340-50-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its furan ring and propylamine backbone, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

The synthesis of (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride has been optimized to achieve higher yields and enantiomeric purity. Recent publications highlight the use of asymmetric hydrogenation and chiral auxiliary methods to produce the compound with minimal impurities. These advancements are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for preclinical and clinical studies.

Pharmacological studies have revealed that (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been investigated for its potential as a serotonin receptor agonist, with implications for treating neurological disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exert measurable effects on receptor binding and downstream signaling pathways.

Furthermore, recent research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into its bioavailability and half-life, which are crucial for determining appropriate dosing regimens in future therapeutic applications. Preliminary toxicology studies have also been conducted, indicating a favorable safety profile at therapeutic doses.

In addition to its neurological applications, (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride has been investigated for its anti-inflammatory and antimicrobial properties. Some studies suggest that it may inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases. Its antimicrobial activity, particularly against Gram-positive bacteria, has also been documented, though further research is needed to elucidate the underlying mechanisms.

The compound's unique chemical structure and diverse biological activities make it a versatile scaffold for further medicinal chemistry optimization. Researchers are currently exploring derivatives and analogs to enhance its efficacy, selectivity, and safety. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of developing next-generation therapeutics based on this core structure.

In conclusion, (1R)-1-(5-methyl-2-furyl)propan-1-amine;hydrochloride (CAS: 779340-50-0) represents a promising compound in the field of chemical biology and drug discovery. Its synthesis, pharmacological properties, and potential therapeutic applications have been the focus of recent research, with encouraging results. Continued investigation into its mechanisms of action and optimization of its chemical properties will be essential for advancing its development as a therapeutic agent. This research brief underscores the importance of this compound and highlights the need for further interdisciplinary collaboration to unlock its full potential.